Cas no 941993-61-9 (7-2-hydroxy-3-(4-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-2-hydroxy-3-(4-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941993-61-9
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5954378
• PubChem ID: 16857796
• Update Time: 2025-07-31

7-2-hydroxy-3-(4-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-2-hydroxy-3-(4-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-[2-hydroxy-3-(4-methylphenoxy)propyl]-1,3-dimethyl-8-sulfanylidene-9H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7,8,9-tetrahydro-7-[2-hydroxy-3-(4-methylphenoxy)propyl]-1,3-dimethyl-8-thioxo-
• F2477-0062
• 7-(2-hydroxy-3-(p-tolyloxy)propyl)-8-mercapto-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• AKOS024650675
• 941993-61-9
• MFCD09246963

• Inchi： 1S/C17H20N4O4S/c1-10-4-6-12(7-5-10)25-9-11(22)8-21-13-14(18-16(21)26)19(2)17(24)20(3)15(13)23/h4-7,11,22H,8-9H2,1-3H3,(H,18,26)
• InChI Key： CSKIRMNFSLCSAV-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=C(C)C=C2)C2=C(N(C)C(=O)N(C)C2=O)NC1=S

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 537.6±60.0 °C(Predicted)
• pka: 10.19±0.20(Predicted)

Additional information on 7-2-hydroxy-3-(4-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-2-hydroxy-3-(4-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941993-61-9)

The compound 7-2-hydroxy-3-(4-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 941993-61-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique purine backbone, combined with functional groups such as hydroxy, methylphenoxy, and sulfanyl, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and cellular signaling pathways.

In recent years, the demand for novel purine derivatives has surged, driven by their applications in drug discovery and development. The 8-sulfanyl modification in this compound is of special interest, as sulfur-containing groups often enhance bioavailability and binding affinity. This aligns with current trends in precision medicine, where tailored molecular designs are critical for targeting specific diseases. Users searching for "purine-based therapeutics" or "sulfanyl modifications in drug design" will find this compound highly relevant.

The hydroxy-3-(4-methylphenoxy)propyl side chain further distinguishes this molecule, offering potential advantages in solubility and metabolic stability. These properties are crucial for oral drug formulations, a hot topic in pharmaceutical forums. Discussions around "improving drug bioavailability" and "enhancing pharmacokinetics" frequently highlight the importance of such structural features. Additionally, the compound's 1,3-dimethyl configuration may contribute to its stability under physiological conditions, a key consideration for long-acting therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 941993-61-9 involves multi-step organic reactions, including nucleophilic substitutions and cyclization. These methods are widely explored in academic and industrial settings, as evidenced by searches for "advanced synthetic routes for purine derivatives." The compound's versatility also makes it a valuable intermediate for further derivatization, catering to the growing interest in structure-activity relationship (SAR) studies.

Beyond its chemical attributes, 7-2-hydroxy-3-(4-methylphenoxy)propyl-1,3-dimethyl-8-sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has potential applications in neurological and inflammatory disorders. Given the rising prevalence of such conditions, queries like "purine analogs in neurodegeneration" or "anti-inflammatory purine derivatives" are increasingly common. Early-stage studies suggest its interaction with adenosine receptors, which play a pivotal role in immune response and neural protection.

In conclusion, CAS No. 941993-61-9 represents a compelling area of research at the intersection of medicinal chemistry and pharmacology. Its structural complexity and functional diversity position it as a promising scaffold for future drug development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for discussions on innovative therapeutic agents and targeted molecular designs.